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Compound of Interest

Compound Name: 15(Z)-Tetracosenol

Cat. No.: B15549579

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and experimental protocols for the use of high-purity 15(Z)-
Tetracosenol, also known as nervonyl alcohol. Given the limited specific literature on this

particular fatty alcohol, this guide incorporates established methodologies for similar long-chain

unsaturated lipids to provide a robust framework for its application in research and

development.

Commercial Availability of High-Purity 15(Z)-
Tetracosenol
High-purity 15(Z)-Tetracosenol (>99%) is a specialized chemical available from a select

number of commercial suppliers. Researchers should inquire directly with these vendors for

pricing, availability, and detailed certificates of analysis.
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Physicochemical Properties and Storage
15(Z)-Tetracosenol is a long-chain monounsaturated fatty alcohol. Its physical state is typically

a waxy solid at room temperature.[1] For long-term stability, it should be stored in a freezer.[2]

Property Value Reference

Appearance Solid [2]

IUPAC Name (15Z)-Tetracos-15-en-1-ol [2]

Alternate Names

cis-15-Tetracosenol, (Z)-

Tetracos-15-en-1-ol, Nervonyl

alcohol

[2]

Storage Conditions Freezer [2]

Potential Research Applications
Based on the known biological activities of other long-chain fatty alcohols and unsaturated fatty

acids, 15(Z)-Tetracosenol is a candidate for investigation in several research areas:

Membrane Biology: As an amphiphilic molecule, 15(Z)-Tetracosenol can be incorporated

into lipid bilayers, potentially modulating membrane fluidity and the function of membrane-

associated proteins.[3][4] The cis-double bond introduces a kink in the hydrocarbon tail,

which is known to increase membrane fluidity.[3]
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Cell Signaling: Changes in membrane properties can influence cellular signaling pathways.

Some long-chain fatty alcohols have been shown to mobilize intracellular calcium,

suggesting a role in signal transduction.[5]

Drug Delivery: The physicochemical properties of 15(Z)-Tetracosenol make it a potential

component for the formulation of lipid-based drug delivery systems, such as liposomes and

other nanoparticles.[6][7]

Metabolic Studies: In biological systems, long-chain fatty alcohols can be metabolized, being

oxidized to their corresponding fatty acids or esterified to form wax esters.[8]

Experimental Protocols
The following protocols are generalized for long-chain unsaturated fatty alcohols and should be

optimized for specific experimental systems.

Solubilization and Preparation of Stock Solutions
Due to its hydrophobic nature, 15(Z)-Tetracosenol is insoluble in aqueous buffers. The use of

an organic solvent is necessary for initial solubilization.

Materials:

High-purity 15(Z)-Tetracosenol

Ethanol (200 proof, cell culture grade)

Sterile, fatty acid-free Bovine Serum Albumin (BSA) solution (e.g., 10% w/v in phosphate-

buffered saline)

Water bath or sonicator

Sterile microcentrifuge tubes or glass vials

Protocol:

Accurately weigh the desired amount of 15(Z)-Tetracosenol in a sterile container.
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Add a minimal amount of ethanol to dissolve the fatty alcohol completely. Gentle warming

(40-50°C) or sonication may be required.

For cell culture applications, it is recommended to complex the fatty alcohol with a carrier

protein like BSA to enhance solubility and delivery to cells.

Warm the BSA solution to 37°C.

Slowly add the ethanolic solution of 15(Z)-Tetracosenol to the warm BSA solution while

vortexing to facilitate complex formation. The final concentration of ethanol in the cell culture

medium should be kept low (ideally below 0.1%) to avoid solvent toxicity.[9]

Incubate the mixture at 37°C for at least 30 minutes with gentle agitation.

Sterilize the final stock solution by passing it through a 0.22 µm syringe filter.

Solubilization Workflow

Weigh 15(Z)-Tetracosenol Dissolve in EthanolMinimal Volume

Add Ethanolic Solution to BSASlowly, while vortexing

Warm BSA Solution (37°C)

Incubate (37°C, 30 min) Sterile Filter (0.22 µm)

Click to download full resolution via product page

Caption: Workflow for solubilizing 15(Z)-Tetracosenol for cell culture.

Preparation of Lipid Vesicles (Liposomes)
15(Z)-Tetracosenol can be incorporated into lipid vesicles to study its effects on membrane

properties or for use as a delivery vehicle. The thin-film hydration method is a common

technique for liposome preparation.[6][7]

Materials:
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15(Z)-Tetracosenol

Phospholipids (e.g., POPC, DMPC)

Chloroform or a chloroform:methanol mixture

Round-bottom flask

Rotary evaporator

Hydration buffer (e.g., PBS, HEPES)

Extruder with polycarbonate membranes of desired pore size

Protocol:

Dissolve 15(Z)-Tetracosenol and the desired phospholipids in chloroform in a round-bottom

flask. The molar ratio of the components will depend on the desired properties of the

vesicles.

Remove the organic solvent using a rotary evaporator to form a thin lipid film on the wall of

the flask.

Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

Hydrate the lipid film by adding the desired aqueous buffer and agitating the flask. The

temperature of the buffer should be above the phase transition temperature of the lipids.

To obtain unilamellar vesicles of a defined size, the resulting multilamellar vesicle

suspension can be subjected to extrusion through polycarbonate membranes with a specific

pore size (e.g., 100 nm).
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Dissolve Lipids in Chloroform

Create Thin Lipid Film (Rotary Evaporation)

Dry Film Under Vacuum

Hydrate Film with Buffer

Extrude for Unilamellar Vesicles

Click to download full resolution via product page

Caption: Protocol for preparing lipid vesicles containing 15(Z)-Tetracosenol.

Analytical Methods for Characterization
High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS)
HPLC-MS is a powerful technique for the separation, identification, and quantification of 15(Z)-
Tetracosenol.

Chromatography: Reversed-phase chromatography using a C18 column is suitable for

separating the nonpolar fatty alcohol. A gradient elution with a mobile phase consisting of

solvents like methanol, acetonitrile, and water with additives such as formic acid or

ammonium acetate is typically employed.
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Mass Spectrometry: Electrospray ionization (ESI) or atmospheric pressure chemical

ionization (APCI) can be used. In positive ion mode, the molecule can be detected as its

protonated form [M+H]+ or as adducts with sodium [M+Na]+ or ammonium [M+NH4]+.

Tandem mass spectrometry (MS/MS) can be used for structural confirmation and enhanced

selectivity in complex matrices.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is invaluable for the structural elucidation of 15(Z)-Tetracosenol.

¹H NMR: The spectrum will show characteristic signals for the terminal methyl group, the

methylene groups of the long aliphatic chain, the methylene group adjacent to the hydroxyl

group (around 3.6 ppm), the hydroxyl proton (variable chemical shift), and the vinylic protons

of the cis-double bond (around 5.3 ppm).[10]

¹³C NMR: The spectrum will provide information on all the carbon atoms in the molecule, with

distinct chemical shifts for the carbons of the double bond and the carbon bearing the

hydroxyl group.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy can confirm the presence of key functional groups.

A broad absorption band in the region of 3200-3600 cm⁻¹ corresponds to the O-H stretching

vibration of the alcohol group.

Strong absorptions in the 2850-3000 cm⁻¹ region are due to the C-H stretching vibrations of

the aliphatic chain.

A peak around 3010 cm⁻¹ can indicate the =C-H stretching of the alkene group.

The C-O stretching vibration will appear in the 1000-1260 cm⁻¹ region.

Hypothetical Signaling Pathway
While the precise signaling pathways modulated by 15(Z)-Tetracsenol are yet to be elucidated,

a plausible mechanism involves its incorporation into the cell membrane, leading to altered

membrane fluidity and the modulation of membrane-bound protein function.
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Caption: Hypothetical signaling pathway initiated by 15(Z)-Tetracosenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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